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Compound of Interest

Compound Name: 6-iodohex-1-ene

Cat. No.: B3048985 Get Quote

Technical Guide: Physical Properties of 6-
Iodohex-1-ene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 6-
iodohex-1-ene, specifically its boiling point and density. Due to a lack of readily available

experimentally determined data in peer-reviewed literature, this guide presents estimated

values and outlines the standardized methodologies for their experimental determination. This

information is crucial for researchers and professionals in drug development and other scientific

fields who require accurate physical data for reaction planning, process scale-up, and safety

assessments.

Core Physical Properties
The physical characteristics of 6-iodohex-1-ene are essential for its handling, application, and

the design of synthetic routes. Below is a summary of the available data.

Data Presentation
The following table summarizes the estimated physical properties of 6-iodohex-1-ene. It is

critical to note that these values are estimations and should be confirmed by experimental

analysis for any application requiring high precision.
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Physical Property Value Source

Boiling Point 151.64 °C (estimated) ChemicalBook

Density 1.4517 g/cm³ (rough estimate) ChemicalBook

Molecular Formula C₆H₁₁I PubChem[1]

Molecular Weight 210.06 g/mol PubChem[1]

Experimental Protocols
For applications demanding precise data, the following standard experimental protocols are

recommended for the determination of the boiling point and density of 6-iodohex-1-ene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and reliable method for this determination is the distillation method.

Apparatus:

Round-bottom flask

Distillation head (Claisen adapter)

Condenser

Thermometer

Receiving flask

Heating mantle

Boiling chips

Procedure:

Place a small volume of 6-iodohex-1-ene into the round-bottom flask, ensuring it is no more

than two-thirds full.
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Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned so that the

top of the bulb is level with the bottom of the side arm of the distillation head.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a constant temperature on the thermometer as the liquid condenses and is

collected in the receiving flask. Record this stable temperature.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property. The most

straightforward method for determining the density of a liquid is by using a pycnometer or, for a

less precise but quicker measurement, a graduated cylinder and a balance.

Apparatus:

Pycnometer (for high precision) or a graduated cylinder and beaker

Analytical balance

Procedure using a Graduated Cylinder:

Place an empty, dry beaker on the analytical balance and tare the mass.

Using a graduated cylinder, carefully measure a specific volume of 6-iodohex-1-ene (e.g.,

10 mL).

Transfer the measured volume of 6-iodohex-1-ene to the tared beaker.

Record the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.
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Mandatory Visualization
The following diagram illustrates the conceptual relationship between the molecular structure of

6-iodohex-1-ene and its boiling point, emphasizing the role of intermolecular forces.

Caption: Factors influencing the boiling point of 6-iodohex-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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